Cas no 22961-79-1 (9H-Xanthen-9-one, 1-hydroxy-2,3,4,5-tetramethoxy-)

9H-Xanthen-9-one, 1-hydroxy-2,3,4,5-tetramethoxy- Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1-hydroxy-2,3,4,5-tetramethoxy-
• 1-hydroxy-2,3,4,5-tetramethoxyxanthen-9-one
• ZHOIDKZROFMQSS-UHFFFAOYSA-N
• DTXSID50415741
• 1-Hydroxy-2,3,4,5-tetramethoxyxanthone
• 1-HYDROXY-2,3,4,5-TETRAMETHOXY-9H-XANTHEN-9-ONE
• Xanthone, 1-hydroxy-2,3,4,5-tetramethoxy-
• SCHEMBL18240048
• 22961-79-1
• Dulcisxanthone C
• +Expand

• InChIKey： ZHOIDKZROFMQSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16O7/c1-20-9-7-5-6-8-11(18)10-12(19)15(21-2)17(23-4)16(22-3)14(10)24-13(8)9/h5-7,19H,1-4H3
• SMILES： COC1=CC=CC2=C1OC3=C(C(=C(C(=C3C2=O)O)OC)OC)OC

Computed Properties

• Exact Mass: 332.08958
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 332.08960285g/mol
• Heavy Atom Count: 24
• Complexity: 456
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 83.45

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Frasera speciosa